Cas no 2361643-45-8 (2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2361643-45-8
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 6302561
• PubChem ID: 139026601
• Update Time: 2025-07-02

2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride
• EN300-6733537
• 2361643-45-8
• 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C6H9FN2O2S/c7-12(10,11)2-1-6(3-8)4-9-5-6/h9H,1-2,4-5H2
• InChI Key： KBUOLIBMXDKGRX-UHFFFAOYSA-N
• SMILES： S(CCC1(C#N)CNC1)(=O)(=O)F

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2361643-45-8)

The compound 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2361643-45-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. Its unique structure, featuring a cyanoazetidine core and a sulfonyl fluoride moiety, makes it a valuable intermediate for the development of covalent inhibitors and probes. This compound is particularly relevant in the context of targeted protein degradation and covalent drug discovery, which are currently among the most discussed topics in pharmaceutical research.

One of the key reasons for the growing interest in 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride is its potential application in PROTAC (Proteolysis Targeting Chimeras) technology. PROTACs are a revolutionary class of therapeutics that selectively degrade disease-causing proteins, and the sulfonyl fluoride group in this compound can serve as a reactive handle for covalent binding to target proteins. Researchers are increasingly exploring its utility in designing next-generation covalent inhibitors, especially for challenging targets like KRAS mutants and BTK, which are frequently searched in scientific literature and AI-driven databases.

From a synthetic chemistry perspective, the cyanoazetidine scaffold in 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride offers remarkable versatility. It can be functionalized to introduce additional pharmacophores, enhancing the compound's binding affinity and selectivity. The sulfonyl fluoride group, known for its stability and reactivity under physiological conditions, is a cornerstone in the development of activity-based probes (ABPs) for studying enzyme function. This dual functionality makes the compound a hot topic in discussions about chemical biology tools and drug discovery platforms.

In the realm of AI-driven drug discovery, 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride is often highlighted as a case study for fragment-based drug design (FBDD). Its modular structure allows computational chemists to explore vast chemical spaces using machine learning algorithms, a trend that aligns with the increasing demand for accelerated drug development. Searches for terms like "covalent fragment libraries" and "sulfonyl fluoride probes" frequently lead to discussions about this compound's role in modern medicinal chemistry.

Another area where 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride shines is in the study of post-translational modifications (PTMs). The sulfonyl fluoride group can selectively modify amino acid residues like tyrosine and lysine, enabling researchers to map protein interactions and dynamics. This application is particularly relevant in the context of precision medicine, where understanding protein networks is critical. The compound's compatibility with mass spectrometry-based proteomics further enhances its appeal, as proteomics is a rapidly growing field with high search volume in scientific queries.

Stability and reactivity are two critical factors that researchers consider when working with 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride. The cyanoazetidine ring provides metabolic stability, while the sulfonyl fluoride group ensures controlled reactivity, making it suitable for in vivo applications. This balance is essential for developing covalent drugs with minimal off-target effects, a topic frequently explored in forums and publications focused on ADME optimization.

As the demand for covalent inhibitors continues to rise, 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride is poised to play a pivotal role in addressing unmet medical needs. Its applications span from oncology to neurodegenerative diseases, aligning with trending searches for "covalent drugs for cancer" and "small molecule neurodegeneration therapeutics". The compound's adaptability and innovative structure ensure its relevance in both academic and industrial research settings.

In summary, 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2361643-45-8) is a multifaceted compound with broad applications in drug discovery, chemical biology, and proteomics. Its unique features, such as the cyanoazetidine core and sulfonyl fluoride group, make it a valuable tool for researchers exploring covalent modulation of biological targets. With the increasing integration of AI and machine learning in chemistry, this compound is likely to remain at the forefront of scientific innovation.